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An In-Depth Technical Guide to the Material Safety Data Sheet (MSDS) for 2-
Chloromesitylene

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloromesitylene, also known as 1-chloro-2,4,6-trimethylbenzene, is a halogenated
aromatic hydrocarbon with the chemical formula CoH11CI.[1][2] ItS unique structure, featuring a
benzene ring substituted with a chlorine atom and three methyl groups, makes it a valuable
intermediate in organic synthesis. This guide provides a comprehensive overview of the critical
safety and handling information for 2-Chloromesitylene, moving beyond a simple recitation of
MSDS data to offer practical insights and protocols essential for laboratory and developmental
settings.

Section 1: Chemical and Physical Properties

A thorough understanding of a chemical's physical properties is fundamental to its safe
handling and use in experimental design. 2-Chloromesitylene is a colorless to almost
colorless clear liquid.[1] Key quantitative data are summarized in the table below.
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Property Value Reference(s)
CAS Number 1667-04-5 [11[3]
Molecular Formula CoH11ClI [1][4]
Molecular Weight 154.64 g/mol [11[31[5]
Boiling Point 204-206 °C at 760 mmHg [41[6]

Flash Point 76.8+5.9°C [4]

Density 1.0+ 0.1 g/cm3 [4]

Vapor Pressure 0.3 £ 0.4 mmHg at 25°C [1114]

LogP (Octanol/Water Partition

- 4,19 [4]
Coefficient)

The relatively high boiling point and flash point indicate that while 2-Chloromesitylene is a
combustible liquid, it does not pose an immediate fire hazard at standard room temperature.[4]
[7] However, its low vapor pressure suggests that it can slowly volatilize, necessitating handling
in well-ventilated areas to avoid inhalation exposure.[1][4]

// Benzene ring nl [pos="0,1!", label=""]; n2 [pos="-0.87,0.5!", label=""]; n3 [pos="-0.87,-0.5!",
label=""]; n4 [pos="0,-1!", label=""]; n5 [pos="0.87,-0.5!", label=""]; n6 [pos="0.87,0.5!",
label=""];

// Double bonds nl -- n2 [penwidth=2]; n3 -- n4 [penwidth=2]; n5 -- n6 [penwidth=2]; n2 -- n3
[penwidth=1]; n4 -- n5 [penwidth=1]; n6 -- n1 [penwidth=1];

/I Substituents sub_CI [label="ClI", fontcolor="#202124", pos="0,2!", fontsize=12]; sub_CH3 1
[label="CHs", fontcolor="#202124", pos="-1.73,1!", fontsize=12]; sub_CH3_2 [label="CHs",
fontcolor="#202124", pos="1.73,-1!", fontsize=12]; sub_CH3_3 [label="CHs",
fontcolor="#202124", pos="-1.73,-1!", fontsize=12];

nl--sub_Cl; n2 --sub_CH3 1;n5--sub CH3 2;n3--sub CH3 3;

I/l Atom labels inside the ring for clarity c1 [label="C", pos="0,0.9!"]; c2 [label="C",
pos="-0.78,0.45!"]; c3 [label="C", pos="-0.78,-0.45!"]; c4 [label="C", pos="0,-0.9!"]; c5
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[label="C", pos="0.78,-0.45!"]; c6 [label="C", pos="0.78,0.45!"]; }

Chemical structure of 2-Chloromesitylene.

Section 2: Hazard Identification and GHS
Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 2-Chloromesitylene is classified as a hazardous substance.[5][8] The primary hazards
are associated with its irritant properties.[5]

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye " H319: Causes serious eye
Irritation irritation

Specific target organ toxicity — )
] ) H335: May cause respiratory
single exposure (Respiratory 3 S
o irritation
tract irritation)

These classifications are based on aggregated data from notifications to the European
Chemicals Agency (ECHA).[5] The "Warning" signal word is appropriate for these hazard
levels.[5]

graph GHS Hazards {

bgcolor="#F1F3F4";

node [shape=none, margin=0, fontname="sans-serif"];
table [label=<

GHS Pictogram for 2-Chloromesitylene
Signal Word: Warning

H315:

Causes skin irritation[5]

H319:
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Causes serious eye irritation[5]
H335:
May cause respiratory irritation[5]

>]1;
}
GHS Pictogram and Hazard Statements.

Section 3: Safe Handling and Storage

Given the identified hazards, a systematic approach to handling and storage is crucial to
minimize risk.

Engineering Controls and Personal Protective
Equipment (PPE)

o Ventilation: Always handle 2-Chloromesitylene in a well-ventilated area.[9][10] A chemical
fume hood is the preferred engineering control to minimize inhalation of vapors.

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact, which can cause serious irritation.[11]

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat to
prevent skin contact.[9][11] Wash hands thoroughly after handling.[9][11]

o Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a
NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[9][10]

Storage Protocol

o Container: Store in a tightly closed container.[7][12]

e Environment: Keep in a dry, cool, and well-ventilated place.[1][7][12] A recommended
storage temperature is between 2-8°C.[1]

e Incompatibilities: Store away from strong oxidizing agents.[9]
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e Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition.[7][9]
[12]

Workflow for Safe Handling of 2-Chloromesitylene.

Section 4: Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First-Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[10] Seek immediate medical attention.[10]
[13]

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes.[10][13] If irritation persists, seek
medical attention.[9]

 Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing.[9][10] If not breathing, give artificial respiration.[9][10] If symptoms persist, call a
poison center or doctor.[14]

e Ingestion: Do NOT induce vomiting.[10] Clean mouth with water and drink plenty of water
afterwards.[9] Seek medical attention if symptoms occur.[9]

Spill Response Protocol

e Evacuate: Evacuate personnel from the immediate area.[15]
o Ventilate: Ensure the area is well-ventilated.

o Contain: Prevent further leakage or spillage if it is safe to do so.[11] Do not let the product
enter drains.[7][11]
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Absorb: Use a non-combustible absorbent material (e.g., sand, earth, vermiculite) to soak up
the spill.

Collect: Sweep up and shovel the absorbed material into a suitable, labeled container for
disposal.[9]

Decontaminate: Clean the spill area thoroughly with soap and water.

Dispose: Dispose of the waste in accordance with local, state, and federal regulations.[9][10]

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[9]

Specific Hazards: As a combustible material, containers may explode when heated.[9]
Hazardous combustion products include carbon monoxide, carbon dioxide, and hydrogen
chloride gas.[9][10]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[9][10]

Section 5: Stability and Reactivity

Reactivity: No specific reactivity hazards have been identified under normal conditions.[9]
Chemical Stability: 2-Chloromesitylene is stable under recommended storage conditions.[9]

Conditions to Avoid: Avoid exposure to heat, flames, and sparks, as well as incompatible
materials.[9][12]

Incompatible Materials: Strong oxidizing agents can react with 2-Chloromesitylene.[9]

Hazardous Decomposition Products: Under fire conditions, it can decompose to produce
carbon oxides and hydrogen chloride gas.[9][10]

Section 6: Toxicological Information
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While specific toxicological studies on 2-Chloromesitylene are not extensively available in the
provided search results, the GHS classification indicates it is an irritant to the skin, eyes, and
respiratory system.[5] Related compounds, such as mesitylene (1,3,5-trimethylbenzene), have
undergone more extensive toxicological evaluation. For mesitylene, the no-observed-adverse-
effect-level (NOAEL) for maternal toxicity in rats was 100 ppm, and for developmental toxicity, it
was 300 ppm.[16] While this information provides some context, it is crucial to handle 2-
Chloromesitylene based on its own specific hazard classifications.

Conclusion

2-Chloromesitylene is a valuable chemical intermediate that can be handled safely by
adhering to the principles of good laboratory practice. This guide, grounded in the available
MSDS and chemical data, provides the necessary framework for researchers, scientists, and
drug development professionals to work with this compound confidently and safely. By
understanding its properties, recognizing its hazards, and implementing the prescribed
handling and emergency protocols, the risks associated with 2-Chloromesitylene can be
effectively managed.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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